Cas no 1131614-66-8 (3-Iodo-4-(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 3-Iodo-4-(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 1131614-66-8
• MF: C₉H₆F₃IO₃
• MW: 346.041825771332
• MDL: MFCD11110815
• CID: 1030605
• PubChem ID: 44828892
• Update Time: 2025-04-20

3-Iodo-4-(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(2,2,2-trifluoroethoxy)benzoic acid
• A802908
• AK133759
• CTK8E2158
• FT-0658828
• I14-5405
• KB-145098
• SBB067993
• DB-348313
• A1-10395
• AKOS015856016
• 1131614-66-8
• CS-0441256
• DTXSID00660981
• 3-Iodo-4-(2,2,2-trifluoroethoxy)benzoicacid

• MDL： MFCD11110815
• Inchi： 1S/C9H6F3IO3/c10-9(11,12)4-16-7-2-1-5(8(14)15)3-6(7)13/h1-3H,4H2,(H,14,15)
• InChI Key： ZUBLVRMZPQMTSS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCC(F)(F)F

Computed Properties

• Exact Mass: 345.93138g/mol
• Monoisotopic Mass: 345.93138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives